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Compound of Interest

Compound Name: [2,3'-Bipyridine]-5'-carboxylic acid

CAS No.: 35989-05-0

Cat. No.: B1322730

Get Quote

Bipyridine-based ligands have long been cornerstones in the development of functional metal

complexes. While symmetrically substituted bipyridines are widely studied, their asymmetric

counterparts, such as [2,3'-Bipyridine]-5'-carboxylic acid, offer a more nuanced approach to

the design of coordination compounds. The lower symmetry of these molecules can lead to

unique electronic and steric properties in their metal complexes, influencing catalytic activity,

photophysical behavior, and biological interactions. The presence of a carboxylic acid group

provides a crucial anchoring point for coordination to metal centers or for further

functionalization, making this molecule a versatile building block.

Molecular Structure and Physicochemical
Properties
[2,3'-Bipyridine]-5'-carboxylic acid is a bifunctional organic molecule composed of a 2,3'-

bipyridine core with a carboxylic acid substituent on one of the pyridine rings.
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Synthesis Workflow

Starting Materials:
- 2-Bromonicotinic acid

- Pyridine-3-boronic acid

Esterification of
2-Bromonicotinic acid

Protect carboxylic acid Suzuki-Miyaura CouplingEsterified precursor Ester HydrolysisCoupled product Purification
(Crystallization/Chromatography)

Crude product [2,3'-Bipyridine]-5'-carboxylic acid

Structural Characterization Logic

Synthesized Compound

NMR Spectroscopy
(¹H, ¹³C)

Connectivity

IR Spectroscopy

Functional Groups

Mass Spectrometry

Molecular Weight

Structural Confirmation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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